Cas no 2137462-85-0 (Methyl 1-(6-formylpyridin-3-yl)piperidine-2-carboxylate)

• Product Name: Methyl 1-(6-formylpyridin-3-yl)piperidine-2-carboxylate
• CAS No: 2137462-85-0
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 5961480
• PubChem ID: 165778985
• Update Time: 2025-05-19

Methyl 1-(6-formylpyridin-3-yl)piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-731468
• methyl 1-(6-formylpyridin-3-yl)piperidine-2-carboxylate
• 2137462-85-0
• Methyl 1-(6-formylpyridin-3-yl)piperidine-2-carboxylate

• Inchi： 1S/C13H16N2O3/c1-18-13(17)12-4-2-3-7-15(12)11-6-5-10(9-16)14-8-11/h5-6,8-9,12H,2-4,7H2,1H3
• InChI Key： LRPIOPQUXCKEPK-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCCCN1C1C=NC(C=O)=CC=1)=O

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.5Ų

Additional information on Methyl 1-(6-formylpyridin-3-yl)piperidine-2-carboxylate

Methyl 1-(6-formylpyridin-3-yl)piperidine-2-carboxylate: A Comprehensive Overview

Methyl 1-(6-formylpyridin-3-yl)piperidine-2-carboxylate, also identified by the CAS registry number 2137462-85-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, which belongs to the class of piperidine derivatives, has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a piperidine ring substituted with a methyl ester group at the 2-position and a 6-formylpyridin-3-yl group at the 1-position. This combination of functional groups imparts versatile reactivity and bioavailability, making it a valuable compound in research and development.

The synthesis of Methyl 1-(6-formylpyridin-3-yl)piperidine-2-carboxylate involves multi-step organic reactions, including nucleophilic substitution, condensation, and esterification processes. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for pharmacological studies. The compound's structure allows for further functionalization, enabling researchers to explore its potential in drug design, agrochemicals, and materials science.

One of the most notable applications of this compound lies in its role as an intermediate in drug discovery. Its piperidine core is known for its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs) and enzyme active sites. Recent studies have highlighted its potential as a lead compound for treating neurodegenerative diseases, where modulation of specific receptor pathways is essential. Additionally, the presence of the formyl group introduces additional reactivity, enabling the formation of bioisosteric replacements that can enhance drug efficacy and reduce side effects.

In the field of agrochemistry, Methyl 1-(6-formylpyridin-3-yl)piperidine-2-carboxylate has shown promise as a precursor for developing novel pesticides. Its ability to inhibit key enzymes involved in pest metabolism makes it a candidate for sustainable agricultural solutions. Researchers have also explored its role in herbicide development, where its structural flexibility allows for selective targeting of plant enzymes without affecting crop health.

The compound's stability under various environmental conditions has been extensively studied. Recent thermodynamic and kinetic analyses reveal that it exhibits excellent resistance to hydrolysis and oxidation under physiological conditions, which is critical for its use in pharmaceutical formulations. Moreover, its solubility properties have been optimized through structural modifications, enhancing its bioavailability when administered orally or parenterally.

From a synthetic chemistry perspective, Methyl 1-(6-formylpyridin-3-yl)piperidine-2-carboxylate serves as a versatile building block for constructing more complex molecules. Its reactivity towards nucleophilic aromatic substitution and Michael addition reactions has been exploited in natural product synthesis and total synthesis efforts. These studies not only advance our understanding of complex molecular architectures but also pave the way for innovative therapeutic agents.

In conclusion, Methyl 1-(6-formylpyridin-3-yl)piperidine-2-carboxylate (CAS No: 2137462850) stands out as a multifaceted compound with applications spanning drug discovery, agrochemistry, and materials science. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific innovation.